Cas no 18688-70-5 (Octanoic acid, 4-oxo-, butyl ester)

• Product Name: Octanoic acid, 4-oxo-, butyl ester
• CAS No: 18688-70-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2785452
• Update Time: 2023-08-07

Octanoic acid, 4-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-oxo-octanoic acid butyl ester
• Octanoic acid, 4-oxo-, butyl ester
• 4-Oxooctanoic acid butyl ester

• Inchi： 1S/C12H22O3/c1-3-5-7-11(13)8-9-12(14)15-10-6-4-2/h3-10H2,1-2H3
• InChI Key： KKBGDUHCGSAMPK-UHFFFAOYSA-N
• SMILES： O(C(CCC(CCCC)=O)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4